Cas no 56709-70-7 (Methyl 3-bromo-5-methoxybenzoate)

Methyl 3-bromo-5-methoxybenzoate structure
56709-70-7 structure
Product Name:Methyl 3-bromo-5-methoxybenzoate
CAS No:56709-70-7
MF:C9H9BrO3
MW:245.069962263107
CID:367408
PubChem ID:15618226
Update Time:2025-04-19

Methyl 3-bromo-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-5-methoxybenzoate
    • Benzoic acid,3-bromo-5-methoxy-, methyl ester
    • METHYL-3-BROMO-5-METHOXY BENZOATE
    • 3-Bromo-5-methoxybenzoic acid methyl ester
    • 56709-70-7
    • DTXSID70575795
    • 3-bromo-5-methoxy-benzoic acid methyl ester
    • Benzoic acid, 3-bromo-5-methoxy-, methyl ester
    • AKOS015888446
    • BS-29019
    • Methyl 3-bromo-5-methoxy-benzoate
    • A8109
    • MFCD11042779
    • AC-32100
    • Methyl3-bromo-5-methoxybenzoate
    • CS-0193203
    • RVXGLLDVLYTBGN-UHFFFAOYSA-N
    • SCHEMBL1188442
    • MDL: MFCD11042779
    • Inchi: 1S/C9H9BrO3/c1-12-8-4-6(9(11)13-2)3-7(10)5-8/h3-5H,1-2H3
    • InChI Key: RVXGLLDVLYTBGN-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C(=O)OC)C=1)OC

Computed Properties

  • Exact Mass: 257.98913
  • Monoisotopic Mass: 243.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.462
  • Melting Point: Not available
  • Boiling Point: 288 ºC
  • Flash Point: 128 ºC
  • Refractive Index: 1.532
  • PSA: 35.53
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 3-bromo-5-methoxybenzoate Pricemore >>

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